6-Nitrochrysene
Overview
Description
6-Nitrochrysene (6-NC) is an aromatic nitro compound that is widely used in scientific research and laboratory experiments. It is a yellow-orange crystalline solid that is soluble in organic solvents and has a melting point of 78-80 °C. 6-NC is a highly reactive and versatile compound that can be used in a variety of applications. It has been studied extensively in the fields of organic synthesis, biochemistry, and pharmacology.
Scientific Research Applications
Study of Carcinogenic Metabolites
6-Nitrochrysene is used in research to study its carcinogenic properties. It is remarkably tumorigenic in the lung and liver of newborn mice and approximates the activities of certain ultimate carcinogenic metabolites of polycyclic aromatic hydrocarbons .
Investigation of Metabolic Activation Pathways
6-Nitrochrysene can be activated to electrophilic species capable of reacting with DNA through metabolic pathways that form N-hydroxy-6-aminochrysene or trans-1,2-dihydroxy-1,2-dihydro-6-aminochrysene as critical intermediates .
3. Research on Human Hepatic and Pulmonary Cytochrome P450 Enzymes 6-Nitrochrysene is used in research to study the roles of human hepatic and pulmonary cytochrome P450 enzymes in its metabolism .
Study of Human Exposure Risks
Research on 6-Nitrochrysene provides information on the possible risk associated with human exposure to this compound .
Investigation of Human Susceptibility
The study of 6-Nitrochrysene helps in evaluating human susceptibility to this compound .
Research on Drug Metabolizing Enzymes
The influence of induction of drug metabolizing enzymes on the activation pathway of 6-Nitrochrysene is tested using rat hepatocytes .
Mechanism of Action
Target of Action
6-Nitrochrysene, a nitropolycyclic aromatic hydrocarbon (nitro PAH), primarily targets DNA in cells . It is known to interact with DNA and form adducts, which are pieces of DNA covalently bonded to a cancer-causing chemical .
Mode of Action
6-Nitrochrysene can be activated to electrophilic species capable of reacting with DNA through metabolic pathways . These electrophilic species interact with DNA, leading to the formation of DNA adducts . This interaction can cause mutations and lead to carcinogenic effects .
Biochemical Pathways
The metabolic activation of 6-Nitrochrysene involves the formation of N-hydroxy-6-aminochrysene or trans-1,2-dihydroxy-1,2-dihydro-6-aminochrysene as critical intermediates . These intermediates are formed through nitroreduction, a metabolic pathway that involves a six-electron reduction of the nitro group . The intermediates can then react with DNA to form adducts .
Pharmacokinetics
Its metabolic activation and interaction with dna suggest that it can be absorbed and distributed in the body, metabolized to form reactive intermediates, and likely excreted after its metabolic processes .
Result of Action
The primary result of 6-Nitrochrysene’s action is the formation of DNA adducts, which can lead to mutations and carcinogenic effects . In particular, 6-Nitrochrysene has been found to be a potent carcinogen in certain bioassays .
Action Environment
The action of 6-Nitrochrysene can be influenced by various environmental factors. For example, the presence of other chemicals can affect the metabolic pathways involved in its activation . Additionally, genetic factors, such as the activities of enzymes responsible for the metabolism of 6-Nitrochrysene, can also influence its action .
properties
IUPAC Name |
6-nitrochrysene | |
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InChI |
InChI=1S/C18H11NO2/c20-19(21)18-11-17-13-6-2-1-5-12(13)9-10-15(17)14-7-3-4-8-16(14)18/h1-11H | |
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InChI Key |
UAWLTQJFZUYROA-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=C2C=C(C4=CC=CC=C34)[N+](=O)[O-] | |
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Molecular Formula |
C18H11NO2 | |
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DSSTOX Substance ID |
DTXSID9075454 | |
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Molecular Weight |
273.3 g/mol | |
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Physical Description |
Chrome-red thick prismatic crystals or orange-yellow needles (recrystallized from pyridine or xylene). (NTP, 1992), Yellow, orange-yellow, or chrome red solid; [HSDB] | |
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Boiling Point |
Sublimes without decomposition (NTP, 1992), Sublimes without decomposition | |
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Solubility |
Slightly soluble in cold ethanol, diethyl ether and carbon disulfide; somewhat more soluble in benzene and acetic acid; soluble in hot nitrobenzene | |
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Vapor Pressure |
0.00000001 [mmHg] | |
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Mechanism of Action |
The mutant fractions (MF) and mutational specificities in the cII gene /were determined/ in histologically confirmed normal, non-involved and tumor mammary tissues of female transgenic (Big Blue F344 x Sprague-Dawley)F1 rats treated with the environmental pollutant 6-nitrochrysene (6-NC). At 30 days of age, three groups were set up for oral treatment with 6-NC dissolved in trioctanoin, or trioctanoin alone once a week for 8 weeks. Two dose levels of 6-NC (100 and 200 micromol/rat) were selected on the basis of our previous carcinogenicity bioassays with CD rats. The rats were decapitated 32 weeks after the last carcinogen dose. Both incidence and multiplicity of mammary adenocarcinomas were significantly elevated in the high dose (36%, 0.57, P < 0.01) group but at the low dose these outcomes (16%, 0.23, P < 0.1) were not significantly different from those of control rats (3%, 0.03). The MF in normal, non-involved and tumor tissues from the mammary glands of 6-NC-treated rats were comparable. At the high and low doses, respectively (4.8 +/- 2.0, 3.2 +/- 2.1) the MF of 6-NC-treated rats, were significantly higher (P < 0.05) than that observed in control rats (1.2 +/- 0.6). Control mutants consisted primarily of GC --> AT transitions, whereas 6-NC-induced mutants were comprised of several major classes of mutations with GC --> TA, GC --> CG, AT --> GC and AT --> TA as the most prevalent. Further studies indicated that the structures of 6-NC-DNA adducts in the mammary tissue are consistent with the mutational specificities. This is the first report that defines the relationship between carcinogenesis and mutagenesis, as well as between structures of 6-NC-DNA adducts and mutation characteristics in the target organ in vivo., The environmental pollutant 6-nitrochrysene (6-NC) is a potent carcinogen in several animal models including the rat mammary gland. 6-NC can be activated to intermediates that can damage DNA by simple nitroreduction, ring oxidation, or a combination of ring oxidation and nitroreduction. Only the first pathway (nitroreduction) has been clearly established, and DNA adducts derived from this pathway have been fully characterized in in vitro systems. We also showed previously that the second pathway, ring oxidation leading to the formation of the bay region diol epoxide of 6-NC, is not responsible for the formation of the major DNA adduct in the mammary gland of rats treated with 6-NC. Therefore, ... the validity of the third pathway that involves the combination of both ring oxidation and nitroreduction of 6-NC to form trans-1,2-dihydroxy-1,2-dihydro-6-hydroxylaminochrysene (1,2-DHD-6-NHOH-C) /was explored/ ... 1,2-DHD-6-NHOH-C, N-(deoxyguanosin-8-yl)-6-aminochrysene, and N-(deoxyguanosin-8-yl)-1,2-dihydroxy-1,2-dihydro-6-aminochrysene /were synthesized/. Incubation of 1,2-DHD-6-NHOH-C with calf thymus DNA resulted in the formation of three adducts. Upon LC/MS combined with 1H NMR analyses, the first eluting adduct was identified as 5-(deoxyguanosin-N2-yl)-1,2-dihydroxy-1,2-dihydro-6-aminochrysene [5-(dG-N2-yl)-1,2-DHD-6-AC], the second eluting adduct was identified as N-(deoxyguanosin-8-yl)-1,2-dihydroxy-1,2-dihydro-6-aminochrysene, and the last was identified as N-(deoxyinosin-8-yl)-1,2-dihydroxy-1,2-dihydro-6-aminochrysene ... Among those adducts identified in vitro, only 5-(dG-N2-yl)-1,2-DHD-6-AC is the major DNA lesion detected in the mammary glands of rats treated with 6-NC. | |
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6-Nitrochrysene | |
Color/Form |
Yellow needles from benzene, Orange-yellow needles, Chrome-red, thick prismatic crystals | |
CAS RN |
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Melting Point |
408 °F (NTP, 1992), approximately 215 °C (decomposes) | |
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Q & A
ANone: This question is not applicable to 6-Nitrochrysene. As a carcinogenic compound, its catalytic properties and applications are not a focus of research.
ANone: This question is not directly addressed in the provided research papers. As 6-Nitrochrysene is a carcinogenic compound, research focuses on understanding its toxicity and mechanisms of action rather than its formulation or delivery.
ANone: This information is not available in the provided research papers.
ANone: Not applicable. 6-Nitrochrysene is a carcinogen and is not used for therapeutic purposes.
ANone: Not applicable. As 6-Nitrochrysene is a carcinogen, research focuses on understanding its toxicity rather than developing biomarkers or diagnostic tools.
ANone: These aspects are not extensively covered in the provided research papers.
A: While not explicitly discussed, the use of established analytical techniques and comparison with authentic standards suggests an inherent focus on quality control within the research methodologies. [, , ]
ANone: Information on the immunogenicity of 6-Nitrochrysene is not available in the provided research.
ANone: Not applicable. 6-Nitrochrysene is not a drug and its interactions with drug transporters are not a focus of research.
ANone: The provided research focuses on the carcinogenicity of 6-Nitrochrysene, and information regarding its biocompatibility or biodegradability is not available.
ANone: This question is not applicable as 6-Nitrochrysene is a pollutant and does not have alternatives or substitutes in the context of its environmental occurrence.
ANone: This information is not relevant to the research on 6-Nitrochrysene.
A: The research highlights the use of various established tools and resources in the field, including:- Animal models: Newborn mouse models and rat mammary carcinogenesis models are crucial for studying 6-Nitrochrysene carcinogenicity. [, , , , , , ]- Analytical techniques: HPLC, UV-Vis spectrophotometry, mass spectrometry, and 32P-postlabeling are essential for the identification, quantification, and characterization of 6-Nitrochrysene and its metabolites, as well as their DNA adducts. [, , , , , , ] - In vitro assays: The Ames test using Salmonella typhimurium strains is crucial for evaluating the mutagenic potential of 6-Nitrochrysene and its metabolites. [, , , , ]
A: The research on 6-Nitrochrysene exemplifies cross-disciplinary collaboration involving:- Chemistry: Synthesis and characterization of 6-Nitrochrysene and its metabolites are essential for toxicological studies. [, , , , ]- Toxicology: Investigating the carcinogenic potential, target organs, and mechanisms of action of 6-Nitrochrysene are primary areas of focus. [, , , , , , , ]- Analytical chemistry: Developing and applying analytical techniques for the detection, quantification, and characterization of 6-Nitrochrysene and its metabolites in various matrices are crucial for exposure assessment and mechanistic studies. [, , , , , ]- Molecular biology: Understanding the interactions of 6-Nitrochrysene metabolites with DNA and their role in mutagenesis is essential for elucidating the carcinogenic mechanisms. [, , , , , ]
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